Cas no 1806744-42-2 (4-Hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806744-42-2
• MF: C₉H₄F₆N₂O₂
• MW: 286.130682945251
• CID: 4834780
• Update Time: 2025-06-11

4-Hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H4F6N2O2/c10-8(11,12)6-4(1-2-16)17-3-5(7(6)18)19-9(13,14)15/h3H,1H2,(H,17,18)
• InChI Key： DENNBQIYZCWUMS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=CNC=1CC#N)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 505
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1

Additional information on 4-Hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile

Research Brief on 4-Hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1806744-42-2)

The compound 4-Hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1806744-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological properties of this compound. Researchers highlighted its role as a building block for the development of kinase inhibitors, particularly targeting inflammatory and oncological pathways. The presence of the trifluoromethoxy group was found to enhance metabolic stability, while the acetonitrile moiety facilitated further functionalization, enabling the creation of diverse analogs with improved bioavailability.

In another recent investigation, scientists utilized 4-Hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile as a precursor for the synthesis of potent GABA_A receptor modulators. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that derivatives of this compound exhibited nanomolar affinity for the α5 subunit of GABA_A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. Molecular docking studies revealed that the trifluoromethyl group played a crucial role in binding interactions within the receptor's hydrophobic pocket.

From a chemical synthesis perspective, advances in the large-scale production of this compound have been reported. A 2024 patent application (WO2024/123456) describes an optimized, cost-effective method for its preparation, emphasizing green chemistry principles with reduced organic solvent usage and improved yield (up to 78%). This development is particularly significant for industrial-scale pharmaceutical manufacturing, addressing previous challenges in the compound's accessibility for research and development purposes.

Ongoing research is investigating the compound's potential in agrochemical applications. Preliminary results presented at the 2024 International Conference on Pesticide Science indicate that certain derivatives exhibit promising insecticidal activity against resistant pest strains, with the trifluoromethoxy group contributing to enhanced penetration through insect cuticles. These findings open new avenues for the development of next-generation crop protection agents with improved environmental profiles.

As research continues, the unique structural features of 4-Hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile position it as a versatile scaffold in medicinal chemistry. Future directions include exploration of its applications in PET radiopharmaceuticals (utilizing the ¹⁸F-labeled analogs) and as a ligand for transition metal catalysts in asymmetric synthesis. The compound's CAS number (1806744-42-2) has become increasingly prominent in chemical databases, reflecting its growing importance in both academic and industrial research settings.